Cas no 671199-41-0 (2-({4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide)

• Product Name: 2-({4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide
• CAS No: 671199-41-0
• MF: C₁₈H₂₀N₄O₂S
• MW: 356.442002296448
• CID: 5832841
• PubChem ID: 2939815
• Update Time: 2025-07-21

2-({4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(4-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]-N-[(tetrahydro-2-furanyl)methyl]-
• IFLab1_005787
• 2-[(4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• HMS1428H01
• CHEMBL1607085
• SMR000292313
• 2-[(4-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]-N-(tetrahydro-2-furanylmethyl)acetamide
• 671199-41-0
• IDI1_011190
• HMS2622D05
• CCG-23876
• F1441-0757
• 2-({4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide
• AKOS024608655
• MLS000663796
• EU-0015978
• 2-((4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• Inchi： 1S/C18H20N4O2S/c1-12-9-13-5-2-3-7-15(13)22-17(12)20-21-18(22)25-11-16(23)19-10-14-6-4-8-24-14/h2-3,5,7,9,14H,4,6,8,10-11H2,1H3,(H,19,23)
• InChI Key： YMYSSKBFHDSIOM-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)CSC1N2C3=C(C=CC=C3)C=C(C)C2=NN=1

Computed Properties

• Exact Mass: 356.13069707g/mol
• Monoisotopic Mass: 356.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 13.75±0.46(Predicted)

Additional information on 2-({4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide

Introduction to 2-({4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide (CAS No. 671199-41-0)

2-({4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 671199-41-0, represents a convergence of advanced heterocyclic chemistry and medicinal applications. Its molecular structure incorporates multiple functional groups, including a sulfanyl moiety linked to a triazolo[4,3-a]quinoline core, which is flanked by an oxolan side chain. Such structural motifs are often explored for their potential pharmacological properties, particularly in the development of novel therapeutic agents.

The significance of this compound lies in its potential as a building block for more complex drug candidates. The triazolo[4,3-a]quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. This scaffold has been extensively studied for its antimicrobial, antitumor, and anti-inflammatory properties. The incorporation of a methyl acetamide group at the N-position further enhances the compound's versatility, allowing for modifications that could fine-tune its biological activity. The presence of an oxolan ring adds another layer of complexity, potentially influencing both the solubility and metabolic stability of the molecule.

Recent advancements in synthetic methodologies have enabled the efficient preparation of such complex heterocyclic compounds. The synthesis of 2-({4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations are commonly employed in the construction of the triazolo[4,3-a]quinoline core. The subsequent functionalization with sulfur-containing groups and oxolan moieties further underscores the compound's synthetic challenge but also highlights its potential as a versatile intermediate.

The pharmacological evaluation of this compound has been a focus of recent research efforts. Studies have indicated that derivatives of the triazolo[4,3-a]quinoline scaffold exhibit promising biological activities across multiple disease targets. For instance, modifications at the sulfanyl position have been shown to modulate enzyme inhibition profiles, while the oxolan side chain can influence receptor binding affinities. These findings suggest that 2-({4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide could serve as a valuable precursor for drug discovery programs targeting neurological disorders, infectious diseases, and cancer.

In addition to its pharmacological potential, this compound has implications in materials science and chemical biology. The unique structural features of 2-({4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide make it an attractive candidate for developing novel coordination complexes with metal ions. Such complexes have been explored for their catalytic properties and their ability to interact with biological macromolecules. Furthermore, the sulfanyl group provides a site for further derivatization via click chemistry or other ligation strategies, enabling the creation of conjugates with enhanced functionalities.

The computational modeling of this compound has also provided insights into its behavior both in vitro and in silico. Molecular dynamics simulations have been employed to study the conformational flexibility of the molecule and to predict its interactions with biological targets. These simulations have helped researchers identify key pharmacophoric elements within the structure and have guided the design of analogs with improved potency and selectivity. Additionally, quantum mechanical calculations have been used to elucidate reaction mechanisms involving this compound during synthetic transformations.

The industrial relevance of 2-({4-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide cannot be overstated. Its synthesis exemplifies the cutting-edge techniques employed in modern organic chemistry labs worldwide. As pharmaceutical companies continue to seek innovative ways to address unmet medical needs, compounds like this one represent a cornerstone of drug discovery efforts. The ability to synthesize complex heterocyclic molecules with precision and efficiency is crucial for accelerating the development pipeline from lead identification to clinical candidates.

Future research directions may focus on exploring new synthetic pathways that could streamline the preparation of this compound while maintaining high chemical yields. Additionally，the investigation into its biological activity across different therapeutic areas will be essential for determining its full potential as a drug candidate or as an intermediate in more complex synthetic schemes。 Collaborative efforts between synthetic chemists，biologists，and computational scientists will be vital in unlocking the full therapeutic promise of molecules like 2-{(methyl-{5-methoxy-{6-[bis(tert-butyl)amino]-1H-indazol}-3(2H)-yl}sulfinyl}amino}methylene)amino}benzoic acid。